Cas no 1791353-66-6 (4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole)

4-Ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole is a heterocyclic compound featuring a thiazole core substituted with an ethyl group and an imidazole moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The presence of the imidazole ring enhances its potential as a ligand in coordination chemistry or as a building block for bioactive molecules. Its thiazole backbone contributes to stability and reactivity, facilitating further functionalization. The compound's well-defined molecular architecture allows for precise applications in drug discovery, particularly in targeting enzymes or receptors where heterocyclic interactions are critical. Suitable for controlled synthetic modifications, it serves as a versatile intermediate in organic and medicinal chemistry.

4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole structure

1791353-66-6 structure

Product Name:4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole

CAS No:1791353-66-6

MF:

MW:

CID:4614401

PubChem ID:136333896

Update Time:2025-10-31

4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

- 4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole

4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E902800-10mg	4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole	1791353-66-6		10mg	$ 50.00	2022-06-05
TRC	E902800-50mg	4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole	1791353-66-6		50mg	$ 160.00	2022-06-05
TRC	E902800-100mg	4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole	1791353-66-6		100mg	$ 230.00	2022-06-05
Chemenu	CM416123-250mg	4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole	1791353-66-6	95%+	250mg	$279	2023-03-26
Chemenu	CM416123-1g	4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole	1791353-66-6	95%+	1g	$653	2023-03-26
Enamine	EN300-181321-0.05g	4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole	1791353-66-6	95%	0.05g	$101.0	2023-09-19
Enamine	EN300-181321-0.1g	4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole	1791353-66-6	95%	0.1g	$152.0	2023-09-19
Enamine	EN300-181321-0.25g	4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole	1791353-66-6	95%	0.25g	$216.0	2023-09-19
Enamine	EN300-181321-0.5g	4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole	1791353-66-6	95%	0.5g	$407.0	2023-09-19
Enamine	EN300-181321-1.0g	4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole	1791353-66-6	95%	1g	$528.0	2023-06-08

4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
3. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
5. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383

Related Categories

Additional information on 4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole

Comprehensive Overview of 4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole (CAS No. 1791353-66-6)

The compound 4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole (CAS No. 1791353-66-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the thiazole family, which is known for its diverse biological activities. The presence of an imidazole ring fused with a thiazole core makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

In recent years, the demand for novel heterocyclic compounds like 4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its potential applications in cancer therapy, neurodegenerative diseases, and antimicrobial resistance. The compound's ability to modulate key biological pathways has made it a subject of extensive structure-activity relationship (SAR) studies, aiming to optimize its efficacy and reduce off-target effects.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole?" The synthesis typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes sustainable and efficient synthetic protocols.

The pharmacological profile of 4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole is another hot topic among researchers. Preliminary studies suggest its interaction with G-protein-coupled receptors (GPCRs) and kinase enzymes, which are critical in signal transduction. This has led to speculation about its potential in treating autoimmune disorders and metabolic syndromes. However, further in vivo and clinical trials are necessary to validate these hypotheses.

From a commercial perspective, the compound's CAS No. 1791353-66-6 serves as a unique identifier for procurement and regulatory compliance. Suppliers and manufacturers often highlight its high purity (>98%) and compatibility with high-throughput screening (HTS) platforms. This aligns with the increasing demand for small molecule libraries in drug discovery pipelines. Additionally, its stability under various storage conditions makes it a reliable reagent for long-term research projects.

Another trending discussion revolves around the computational modeling of 4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole. With the rise of artificial intelligence (AI) in drug design, researchers are leveraging molecular docking and quantitative structure-activity relationship (QSAR) models to predict its binding affinities and pharmacokinetic properties. These computational approaches not only accelerate the discovery process but also reduce the reliance on costly and time-consuming experimental assays.

In summary, 4-ethyl-2-(1H-imidazol-4-yl)-1,3-thiazole (CAS No. 1791353-66-6) represents a versatile scaffold with broad applications in medicinal chemistry. Its relevance to contemporary research themes such as precision medicine, drug repurposing, and biomarker discovery underscores its importance in the scientific community. As advancements in synthetic and analytical technologies continue, this compound is poised to play a pivotal role in addressing unmet medical needs.